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Compound of Interest

Compound Name: (E)-dodec-2-enoate

Cat. No.: B1260609

A detailed comparison of the biological activities of (E)-dodec-2-enoate and (Z)-dodec-2-
enoate reveals distinct and significant roles for each geometric isomer, primarily in the realms
of bacterial communication and gastroprotection. While direct comparative studies evaluating
both isomers under identical conditions are not readily available in the current scientific
literature, a review of existing research provides a clear picture of their individual functionalities.

The most extensively studied of the two is (Z)-dodec-2-enoate, a well-established quorum
sensing molecule in the bacterium Burkholderia cenocepacia. In this context, it is known as the
Burkholderia Diffusible Signal Factor (BDSF). Quorum sensing is a cell-to-cell communication
process that allows bacteria to coordinate gene expression in response to population density.
BDSF plays a crucial role in regulating virulence factors, biofilm formation, and motility in this
opportunistic pathogen.

In contrast, information on the biological activity of (E)-dodec-2-enoate is less abundant.
However, a derivative, (E)-ethyl-12-cyclohexyl-4,5-dihydroxydodec-2-enoate, has been
identified as a potent gastroprotective agent.[1] This suggests that the (E)-isomer of the dodec-
2-enoate backbone may have therapeutic potential in protecting the gastric mucosa.

Summary of Biological Activities
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Signaling Pathways and Mechanisms of Action
(Z)-dodec-2-enoate (BDSF) in Burkholderia cenocepacia
Quorum Sensing

The signaling pathway of BDSF in B. cenocepacia is a complex regulatory network. The key
steps are as follows:

Biosynthesis: BDSF is synthesized by the enzyme RpfF.
» Signal Perception: The sensor kinase RpfC detects extracellular BDSF.

 Signal Transduction: Upon binding BDSF, RpfC autophosphorylates and subsequently
transfers the phosphate group to the response regulator RpfG.

o Downstream Regulation: Activated RpfG, a phosphodiesterase, degrades cyclic dimeric
GMP (c-di-GMP).

o Gene Expression: The reduction in c-di-GMP levels leads to the altered expression of genes
controlling virulence factors, biofilm formation, and motility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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